Cas no 859130-92-0 (3-{(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methyl(methyl)amino}propanenitrile)

• Product Name: 3-{(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methyl(methyl)amino}propanenitrile
• CAS No: 859130-92-0
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 5421862
• Update Time: 2025-06-12

3-{(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methyl(methyl)amino}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[2-cyanoethyl(methyl)azaniumyl]methyl]-2-oxo-7-phenylchromen-6-olate
• Propanenitrile, 3-[[(6-hydroxy-2-oxo-7-phenyl-2H-1-benzopyran-4-yl)methyl]methylamino]-
• 3-{(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methyl(methyl)amino}propanenitrile

• Inchi： 1S/C20H18N2O3/c1-22(9-5-8-21)13-15-10-20(24)25-19-12-16(18(23)11-17(15)19)14-6-3-2-4-7-14/h2-4,6-7,10-12,23H,5,9,13H2,1H3
• InChI Key： TWBKURQSFYEYBB-UHFFFAOYSA-N
• SMILES： C(C1=CC(=O)OC2=CC(C3C=CC=CC=3)=C(O)C=C12)N(C)CCC#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 3-{(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methyl(methyl)amino}propanenitrile

Professional Introduction to Compound with CAS No. 859130-92-0 and Product Name: 3-{(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methyl(methyl)amino}propanenitrile

Compound with the CAS number 859130-92-0 and the product name 3-{(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methyl(methyl)amino}propanenitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of this compound is derived from a chromenone backbone, which is a well-known scaffold in medicinal chemistry. Chromenones, also known as 2H-chromen-4-one derivatives, have been extensively studied for their diverse pharmacological effects. The presence of a 6-hydroxy group at the 6-position and a 7-phenyl substituent at the 7-position of the chromenone ring enhances the compound's interactability with biological targets. These modifications are crucial for modulating the electronic and steric properties of the molecule, thereby influencing its biological activity.

The nitrile group at the terminal position of the molecule, specifically as part of the propenenitrile moiety, introduces a polar and potentially reactive site that can engage in hydrogen bonding or coordinate with metal ions. This feature makes the compound a versatile intermediate in synthetic chemistry, allowing for further derivatization and functionalization to tailor its properties for specific applications.

The amine functionalities present in the molecule, specifically the methyl(methyl)amino group, contribute to its basic nature and potential interaction with acidic biological targets such as enzymes and receptors. These amine groups can serve as anchors for further chemical modifications, enabling the development of prodrugs or conjugates that enhance bioavailability or target specificity.

In recent years, there has been growing interest in chromenone derivatives due to their reported biological activities. Studies have shown that these compounds exhibit a range of pharmacological effects, including anti-inflammatory, antioxidant, anticancer, and antimicrobial properties. The specific arrangement of functional groups in this compound is expected to contribute to its biological activity by influencing its binding affinity and selectivity towards target proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative methodologies in modern drug discovery.

The potential applications of this compound are vast and span across multiple therapeutic areas. In oncology research, chromenone derivatives have shown promise as inhibitors of key signaling pathways involved in cancer cell proliferation and survival. The unique structural features of this compound may make it an effective inhibitor against specific cancer-related targets, offering a new therapeutic strategy for combating various forms of cancer.

In addition to oncology, this compound has shown potential in neurodegenerative disease research. The ability of chromenone derivatives to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The amine functionalities and hydroxyl group in this compound may interact with neurotransmitter receptors or enzymes involved in these diseases, potentially mitigating symptoms or slowing disease progression.

The anti-inflammatory properties of chromenone derivatives have also been well-documented. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound may offer relief from symptoms associated with these conditions. Preclinical studies have demonstrated that chromenone derivatives can inhibit pro-inflammatory cytokine production and reduce inflammation-induced tissue damage.

The antioxidant activity of this compound is another area of interest. Oxidative stress plays a significant role in aging and various pathological conditions such as cardiovascular disease and neurodegenerative disorders. By scavenging reactive oxygen species (ROS), this compound may help mitigate oxidative damage and protect cells from oxidative stress-induced damage.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of bioactive molecules. This compound serves as an excellent model for studying how different functional groups influence biological activity. By systematically varying substituents on the chromenone backbone or introducing additional moieties, researchers can gain insights into SAR trends and develop more potent and selective drug candidates.

The use of computational methods such as molecular docking simulations has been instrumental in predicting binding modes and affinities between this compound and biological targets. These computational approaches complement experimental studies by providing rapid screening capabilities for identifying promising drug candidates before they enter costly preclinical development phases.

In conclusion, Compound with CAS No. 859130-92-0 exhibits remarkable potential as a therapeutic agent due to its unique structural features and diverse biological activities. Its synthesis highlights advancements in organic chemistry methodologies while its applications span across multiple therapeutic areas including oncology research neurodegenerative diseases chronic inflammation oxidative stress mitigation etc.. As research continues into understanding SAR trends further development could lead emergence novel treatments combat variety human illnesses.